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Compound of Interest

Compound Name: Cyclohexene oxide

Cat. No.: B1203930 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety and handling information for cyclohexene
oxide, a vital reagent in various chemical syntheses. Adherence to these guidelines is

paramount to ensure the safety of laboratory personnel and the integrity of research.

Chemical and Physical Properties
Cyclohexene oxide is a colorless to light yellow liquid with a distinct odor. A summary of its

key physical and chemical properties is presented in Table 1. This data is essential for

understanding its behavior and potential hazards.

Table 1: Physical and Chemical Properties of Cyclohexene Oxide
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Property Value Source(s)

Appearance Clear colorless to yellow liquid [1]

Synonyms
7-Oxabicyclo[4.1.0]heptane,

Epoxycyclohexane
[1]

CAS Number 286-20-4 [2]

Molecular Formula C₆H₁₀O [2]

Molecular Weight 98.14 g/mol [2]

Boiling Point 129 - 130 °C [2]

Melting Point -40 °C [2]

Flash Point 27 °C (80.60 °F) [1]

Autoignition Temperature 372 °C (701.60 °F) [1]

Explosive Limits in Air 1.15% - 12.36% by volume [2]

Relative Density 0.97 g/cm³ at 25 °C [2]

Vapor Pressure 12 hPa at 20 °C [2]

Water Solubility Approximately 0.5 g/L [2]

Partition Coefficient (log Pow) 1.3 [2]

Toxicological Data
Cyclohexene oxide is classified as harmful if swallowed, toxic in contact with skin, and may

cause severe skin burns and eye damage.[2][3] It is also suspected of causing genetic defects.

[4] A summary of acute toxicity data is provided in Table 2.

Table 2: Acute Toxicity of Cyclohexene Oxide
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Test Species Route Value Source(s)

LD50 Rat Oral 1090 µL/kg [1]

LD50 Rabbit Dermal 630 µL/kg [1]

LCLo Rat Inhalation 2000 ppm/4h [4]

Hazard Identification and Classification
Cyclohexene oxide is a flammable liquid and vapor.[1] It is harmful if absorbed through the

skin and can cause severe eye and skin irritation.[1] Inhalation may lead to respiratory tract

irritation, and ingestion can cause gastrointestinal issues.[1]

GHS Hazard Statements:

H226: Flammable liquid and vapor.[4]

H302: Harmful if swallowed.[4]

H311: Toxic in contact with skin.[4]

H314: Causes severe skin burns and eye damage.[4]

H331: Toxic if inhaled.[4]

H341: Suspected of causing genetic defects.[4]

Experimental Protocols
The following are summaries of the standardized methods used to determine the key

toxicological and flammability data for cyclohexene oxide.

Flash Point Determination (ASTM D93)
The flash point of cyclohexene oxide is determined using the Pensky-Martens Closed Cup

Tester as specified by ASTM D93.[5]

Methodology:
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A sample of the cyclohexene oxide is placed in a brass test cup.

The sample is heated at a controlled, constant rate.

For liquids like cyclohexene oxide, the sample is stirred at a specified rate to ensure

temperature uniformity.

An ignition source is periodically directed into the cup. The stirring is briefly stopped during

the application of the ignition source.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors above the liquid to ignite.

Acute Oral Toxicity (OECD Guidelines 420, 423, or 425)
The acute oral toxicity (LD50) is determined following one of the OECD test guidelines (TG

420, 423, or 425), which are designed to assess the adverse effects of a substance after a

single oral dose.[1][6]

General Methodology (based on OECD TG 423 - Acute Toxic Class Method):

Animal Selection: Healthy, young adult rats of a single sex (typically females) are used.[7]

Fasting: Animals are fasted overnight prior to dosing.[3]

Dose Administration: The test substance is administered orally via gavage in a stepwise

procedure using a small number of animals per step.[6] The starting dose is selected from a

series of fixed levels (e.g., 5, 50, 300, 2000 mg/kg).[1]

Observation: Animals are observed for mortality and clinical signs of toxicity for at least 14

days.[8]

Endpoint: The method allows for the classification of the substance into a toxicity category

based on the number of animal mortalities at specific dose levels.[6]

Acute Dermal Toxicity (OECD Guideline 402)
The acute dermal toxicity (LD50) is determined in accordance with OECD Guideline 402.[9][10]
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Methodology:

Animal Preparation: The fur is removed from the dorsal area of the test animals (typically

rats) approximately 24 hours before the test.[7]

Application: The test substance is applied uniformly over the shaved area, which is

approximately 10% of the total body surface. The area is then covered with a porous gauze

dressing.[7][9]

Exposure: The substance is held in contact with the skin for a 24-hour period.[9]

Observation: Animals are observed for signs of toxicity and mortality for at least 14 days.

Body weight is recorded weekly.[9]

Necropsy: At the end of the study, all animals are subjected to a gross necropsy.[9]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risks associated with

cyclohexene oxide.

Personal Protective Equipment (PPE)
A comprehensive assessment of the hazards should be conducted to determine the

appropriate PPE.[9]

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Source(s)

Eye/Face Protection
Chemical safety goggles or a

face shield.
[1][5]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and

protective clothing to prevent

skin exposure.

[1][5]

Respiratory Protection

Use in a well-ventilated area. If

exposure limits are exceeded,

use a NIOSH/MSHA approved

respirator.

[1][5]

Handling Procedures
Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Avoid contact with eyes, skin, and clothing.[1]

Avoid breathing vapors or mist.[1]

Use spark-proof tools and explosion-proof equipment.[1]

Ground and bond containers when transferring material to prevent static discharge.[1]

Keep away from heat, sparks, and open flames.[1]

Do not eat, drink, or smoke in the work area.[3]

Wash hands thoroughly after handling.[1]

Storage Conditions
Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Keep away from sources of ignition.[1]
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Store away from incompatible materials such as acids, bases, and oxidizing agents.[1][5]

Designate a "flammables" storage area.[1]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency involving

cyclohexene oxide.

First-Aid Measures
Table 4: First-Aid Procedures for Cyclohexene Oxide Exposure
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Exposure Route First-Aid Measures Source(s)

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. Seek immediate

medical attention.

[1]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes. Seek immediate

medical attention.

[1]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

immediate medical attention.

[1]

Ingestion

Do NOT induce vomiting. If the

victim is conscious and alert,

give 2-4 cupfuls of milk or

water. Never give anything by

mouth to an unconscious

person. Seek immediate

medical attention.

[1]

Fire-Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[1] Do NOT use a straight stream of water.[1]

Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to

a source of ignition and flash back.[1] During a fire, irritating and highly toxic gases may be

generated.[1]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[1]
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Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal

protective equipment.[1]

Environmental Precautions: Prevent spills from entering drains or waterways.[1]

Containment and Cleanup:

Remove all sources of ignition.[1]

Ventilate the area.[1]

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a

suitable, closed container for disposal.[1]

Use spark-proof tools.[1]

Visual Workflow Guides
The following diagrams illustrate the logical workflows for the safe handling of cyclohexene
oxide and the decision-making process in the event of a spill.
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Caption: Workflow for the safe handling of cyclohexene oxide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.benchchem.com/product/b1203930?utm_src=pdf-body-img
https://www.benchchem.com/product/b1203930?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


rect_node Spill Occurs

Major Spill?
(>1L or Uncontrolled)

Evacuate Area
Alert Others

Yes

Assess Hazards
(Flammability, Toxicity)

No

Call Emergency Services Wear Appropriate PPE

Eliminate Ignition Sources

Increase Ventilation

Contain Spill with
Inert Absorbent

Collect Residue with
Spark-Proof Tools

Place in Sealed Container
for Hazardous Waste

Decontaminate Spill Area

Report Incident

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b1203930?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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